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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of nickel-yttrium (Ni-Y)

alloys, particularly in the form of NiCrAlY coatings, for high-temperature applications. The

addition of yttrium as a reactive element significantly enhances the performance and longevity

of protective coatings on superalloys used in demanding environments such as gas turbines

and aerospace components. This document outlines the key performance data, detailed

experimental protocols for coating application and testing, and the fundamental mechanisms

behind the beneficial effects of yttrium.

Introduction to the Reactive Element Effect of
Yttrium
The enhanced high-temperature oxidation resistance of Ni-based coatings containing yttrium is

attributed to the "reactive element effect" (REE). Yttrium, being a highly reactive element,

imparts significant improvements to the protective oxide scale that forms on the coating surface

at elevated temperatures. The primary benefits of the REE include:

Promotion of Protective Oxide Scale Formation: Yttrium promotes the selective oxidation of

aluminum within the coating to form a continuous and dense α-Al₂O₃ (alumina) layer. This

alumina scale acts as a highly effective barrier against further oxygen ingress and

degradation of the underlying substrate.
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Improved Oxide Scale Adhesion: One of the most critical contributions of yttrium is the

significant enhancement of the adhesion between the protective oxide scale and the coating.

This prevents the spallation (flaking off) of the oxide layer during thermal cycling, which is a

major failure mechanism for high-temperature coatings.[1][2][3][4][5]

Reduced Oxide Growth Rate: The addition of yttrium has been shown to decrease the

growth rate of the protective oxide scale, further extending the service life of the coating.[1]

[5]

Quantitative Performance Data
The following tables summarize key quantitative data from various studies on the performance

of NiCrAlY coatings. This data highlights the influence of yttrium content, coating method, and

testing conditions on the oxidation resistance and mechanical properties of the coatings.

Table 1: Effect of Yttrium Content on Oxidation Behavior of NiCrAlY Coatings

Yttrium
Content
(wt.%)

Coating
Method

Test
Temperat
ure (°C)

Test
Duration
(hours)

Mass
Change
(mg/cm²)

Oxide
Scale
Thicknes
s (µm)

Referenc
e

0 HVOF 1000 100
Breakaway

Oxidation
- [6]

1.0 HVOF 1000 100 +2.394 ~1.18 [6]

0.1 - 1100
>1000

(cycles)
- - [7]

0.5 - 1100
<500

(cycles)
- - [7]

0

(Substrate)
EDS 1000 100

Higher

than

coating

- [8]

0.5

(Coating)
EDS 1000 100

Lower than

substrate
- [8]
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Table 2: Mechanical and Physical Properties of NiCrAlY Coatings

Coating
Method

Heat
Treatment

Microhardn
ess (HV)

Porosity
(%)

Adhesive
Strength
(MPa)

Reference

APS As-sprayed - >5 ~40 [9]

APS 1100°C, 1h 371.1 3.06 >70 [9]

HVOF As-sprayed ~550 <1 - [10]

VPS As-sprayed ~450 <1 - [10]

Experimental Protocols
This section provides detailed methodologies for the application and testing of Ni-Y alloy

coatings.

Coating Deposition Protocols
3.1.1. Atmospheric Plasma Spraying (APS)

Atmospheric Plasma Spraying is a widely used technique for depositing NiCrAlY coatings.

Substrate Preparation:

Grit blast the substrate surface with alumina (Al₂O₃) particles (e.g., 100 µm grit size) to

create a rough surface for enhanced mechanical bonding.

Clean the blasted surface with a suitable solvent (e.g., acetone or ethanol) in an ultrasonic

bath to remove any contaminants.

Spraying Parameters:

Plasma Gas: Argon (primary), Hydrogen (secondary)

Powder Feed Rate: 30-40 g/min
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Spray Distance: 100-150 mm

Plasma Current: 500-600 A

Plasma Voltage: 60-70 V

Carrier Gas Flow Rate (Argon): 3-5 L/min

Post-Deposition Heat Treatment:

Place the coated samples in a vacuum furnace.

Heat to 1050-1100°C and hold for 2-4 hours to densify the coating and improve adhesion

to the substrate.

Cool the samples in the furnace.

3.1.2. Arc Ion Plating (AIP)

Arc Ion Plating is a physical vapor deposition (PVD) technique that produces dense and well-

adhered coatings.

Substrate Preparation:

Polish the substrate surface to a mirror finish.

Clean the substrates ultrasonically in acetone and then ethanol.

Deposition Parameters:

Target: NiCrAlY alloy target.

Bias Voltage: -50 V to -150 V.[11]

Arc Current: 80-120 A.

Working Pressure (Argon): 0.5-1.5 Pa.

Substrate Temperature: 400-500°C.
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Post-Deposition Annealing:

Anneal the coated samples in a vacuum furnace at approximately 1050°C for 2-4 hours to

promote interdiffusion and phase transformation.[12][13]

High-Temperature Oxidation Testing
3.2.1. Isothermal Oxidation Test

This test evaluates the oxidation resistance of the coating at a constant high temperature.

Sample Preparation: Cut the coated samples into coupons of approximately 10mm x 10mm

x 2mm. Measure the dimensions and weigh each sample using a microbalance.

Furnace Setup: Place the samples in an alumina crucible and insert them into a pre-heated

box furnace or tube furnace.

Oxidation: Heat the furnace to the desired test temperature (e.g., 900°C, 1000°C, or 1100°C)

and hold for a specified duration (e.g., 100, 200, or 500 hours).

Weight Measurement: Periodically cool the samples to room temperature and weigh them to

determine the mass change due to oxidation.

Analysis: Plot the mass change per unit area as a function of time to determine the oxidation

kinetics.

3.2.2. Cyclic Oxidation Test

This test simulates the thermal cycling experienced by components in service and is more

aggressive than isothermal oxidation.

Sample Preparation: Prepare and weigh the samples as described for the isothermal

oxidation test.

Thermal Cycling:

Heat the samples in a furnace to the test temperature (e.g., 1100°C) and hold for a set

duration (e.g., 1 hour).[14][15]
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Rapidly cool the samples to a lower temperature (e.g., room temperature) over a short

period (e.g., 10-20 minutes).[14]

Repeat this cycle for a predetermined number of cycles (e.g., 100, 500, or 1000 cycles).

[15]

Weight Measurement: Measure the weight of the samples at regular intervals (e.g., every 20-

50 cycles).

Analysis: Analyze the weight change data to assess the resistance to oxide spallation.

Coating Characterization and Performance Evaluation
3.3.1. Microstructural Analysis (SEM/EDS)

Procedure:

For cross-sectional analysis, mount the coated samples in an epoxy resin and polish them

to a mirror finish.

Examine the surface and cross-section of the as-deposited and oxidized coatings using a

Scanning Electron Microscope (SEM).

Use Energy Dispersive X-ray Spectroscopy (EDS) to determine the elemental composition

of the coating, substrate, and oxide scale.[16]

Purpose: To observe the coating thickness, porosity, microstructure, and the composition and

morphology of the oxide scale.

3.3.2. Phase Analysis (XRD)

Procedure:

Perform X-ray Diffraction (XRD) analysis on the surface of the as-deposited and oxidized

coatings.

Purpose: To identify the crystalline phases present in the coating and the oxide scale (e.g., γ-

Ni, β-NiAl, α-Al₂O₃, Cr₂O₃, spinels).[16][17]
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3.3.3. Adhesion Testing (ASTM D3359 - Tape Test)

This method provides a qualitative assessment of the adhesion of the coating to the substrate.

[18][19][20][21][22]

Procedure (Method B - Cross-Cut):

Make a series of parallel cuts through the coating to the substrate using a sharp blade.

Make a second series of cuts perpendicular to the first to create a cross-hatch pattern.

Apply a specified pressure-sensitive tape over the grid and smooth it down firmly.

Rapidly pull the tape off at a 180° angle.[19]

Examine the grid area and classify the adhesion based on the amount of coating removed.

[19][21]

3.3.4. Corrosion Resistance Testing (ASTM B117 - Salt Spray Test)

This test evaluates the corrosion resistance of the coating in a saline environment.[23][24][25]

[26][27]

Procedure:

Place the coated samples in a salt spray cabinet.

Expose the samples to a continuous spray of a 5% sodium chloride (NaCl) solution at a

controlled temperature (typically 35°C) and pH (6.5-7.2).[25][26][27]

The duration of the test can vary from 24 to over 1000 hours depending on the required

performance.[27]

Periodically inspect the samples for signs of corrosion, such as rust, blistering, or pitting.

Mechanisms and Signaling Pathways
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The diagrams below illustrate the key mechanisms by which yttrium enhances the performance

of high-temperature coatings.

Caption: Mechanism of Yttrium's Reactive Element Effect.

Caption: Experimental Workflow for Coating Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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